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Compound of Interest

Compound Name: (R)-2,3-Dihydroxy-isovalerate

Cat. No.: B3324717 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for (R)-2,3-Dihydroxy-isovalerate (CAS No.

19451-56-0) is not readily available in public databases. The following guidance is based on

the general principles of safe laboratory practice for handling structurally similar, non-volatile,

low-hazard organic chemicals. It is imperative to consult the supplier-specific SDS upon receipt

of this chemical and to conduct a thorough risk assessment before commencing any

experimental work.

Based on its chemical structure as a dihydroxy carboxylic acid, (R)-2,3-Dihydroxy-isovalerate
is anticipated to be a non-volatile solid or liquid with a low hazard profile. However, as with any

chemical of unknown toxicity, it should be handled with care to minimize exposure. Potential

hazards may include mild skin or eye irritation.

Personal Protective Equipment (PPE)
Standard laboratory PPE is essential to ensure safety when handling (R)-2,3-Dihydroxy-
isovalerate. The following table summarizes the recommended equipment for routine

laboratory use.
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Body Part
Personal Protective
Equipment (PPE)

Specifications and
Recommendations

Eyes
Safety Glasses with Side

Shields or Goggles

Must be worn at all times in the

laboratory to protect against

splashes.[1][2]

Hands Disposable Nitrile Gloves

Provides protection against

incidental contact. Inspect

gloves for tears or holes before

use and replace them

immediately if contaminated.[1]

[3]

Body Laboratory Coat

Should be worn to protect skin

and clothing from potential

spills.[1]

Feet Closed-Toe Shoes
Required to protect feet from

spills and falling objects.[1][4]

Operational Plan: Safe Handling Procedure
Adherence to a standard operating procedure is crucial for minimizing risk.

Area Preparation: Ensure the work area, such as a laboratory bench or a chemical fume

hood, is clean and uncluttered.

Donning PPE: Put on all required personal protective equipment as detailed in the table

above before handling the chemical.

Handling the Chemical:

Work in a well-ventilated area. For procedures that could generate dust (if solid) or

aerosols, it is best practice to work in a chemical fume hood.[1]

Avoid direct contact with the skin and eyes.[4]
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Use a spatula or other appropriate tools to handle the solid form. If it is a liquid, use a

pipette or other suitable liquid handling device.

Keep containers of the chemical closed when not in use.

Post-Handling:

Clean the work area thoroughly after use.

Wash hands with soap and water after removing gloves and before leaving the laboratory.

[5]

Disposal Plan
Proper disposal of chemical waste is critical for laboratory safety and environmental protection.

Waste Segregation: Do not dispose of (R)-2,3-Dihydroxy-isovalerate down the drain unless

explicitly permitted by your institution's Environmental Health and Safety (EHS) office.[6]

Solid Waste: Collect solid (R)-2,3-Dihydroxy-isovalerate and any contaminated

consumables (e.g., weigh boats, paper towels) in a designated, labeled hazardous waste

container for solid organic waste.

Liquid Waste: Collect solutions of (R)-2,3-Dihydroxy-isovalerate in a designated, labeled

hazardous waste container for non-halogenated organic liquid waste or aqueous waste, as

appropriate.

Container Disposal: Empty containers that held the chemical must be managed according to

institutional guidelines. Some procedures may require triple-rinsing the container, with the

rinsate collected as hazardous waste, before the container can be disposed of in the regular

trash.[7]

Waste Pickup: Arrange for the disposal of the hazardous waste container through your

institution's EHS department.
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The following diagram illustrates the logical workflow for safely handling a chemical for which

specific hazard information is not available.

Safe Handling Workflow for Chemicals with Limited Safety Data

Preparation Phase

Execution Phase

Conclusion Phase

Start: New Experiment with
(R)-2,3-Dihydroxy-isovalerate

Attempt to Locate
Supplier-Specific SDS

Perform Risk Assessment:
Assume Potential Irritant

Select and Don PPE:
- Safety Goggles

- Lab Coat
- Nitrile Gloves

Handle Chemical in
Well-Ventilated Area

(Fume Hood if Aerosols Possible)

Spill Occurs?

Use Spill Kit & Follow
Emergency Protocol

Yes

Segregate Waste for
Proper Disposal via EHS

No

Clean Work Area

Doff PPE

Wash Hands

End of Procedure
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Click to download full resolution via product page

Caption: Workflow for handling chemicals with limited safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Safe Laboratory Practices: Handling and Disposing of Organic Substances - HSC
Chemistry [hscprep.com.au]

2. cerritos.edu [cerritos.edu]

3. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf
[ncbi.nlm.nih.gov]

4. Safety in Organic Chemistry Laboratory [tigerweb.towson.edu]

5. m.youtube.com [m.youtube.com]

6. 3.8 Disposal of Nonhazardous Laboratory Waste Chemicals | Environment, Health and
Safety [ehs.cornell.edu]

7. sfasu.edu [sfasu.edu]

To cite this document: BenchChem. [Essential Safety and Handling Guidance for (R)-2,3-
Dihydroxy-isovalerate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3324717#personal-protective-equipment-for-
handling-r-2-3-dihydroxy-isovalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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